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This technical guide provides a comprehensive overview of the current regulatory guidelines,
analytical methodologies, and toxicological understanding of N-nitroso-enalapril, a
nitrosamine impurity of concern for the pharmaceutical industry. This document is intended for
researchers, scientists, and drug development professionals engaged in ensuring the safety
and quality of enalapril-containing drug products.

Executive Summary

The presence of nitrosamine impurities in pharmaceuticals is a significant concern for global
regulatory bodies due to their potential carcinogenic risk. N-nitroso-enalapril, a nitrosamine
drug substance-related impurity (NDSRI), can form during the manufacturing process or
storage of enalapril. This guide outlines the acceptable intake limits set by major regulatory
agencies, details a robust analytical method for its detection and quantification, and provides
insight into its mechanism of action. Adherence to these guidelines and methodologies is
crucial for regulatory compliance and patient safety.
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Regulatory Framework and Acceptable Intake Limits

Regulatory agencies worldwide have established limits for nitrosamine impurities in
pharmaceutical products to minimize potential health risks.[1][2][3] These limits are based on a
conservative estimate of a lifetime cancer risk.[4][5] For N-nitroso-enalapril, the acceptable
intake (Al) limits are harmonized across several key regulatory bodies.

The US Food and Drug Administration (FDA), the European Medicines Agency (EMA), and
Health Canada have all set an acceptable intake (Al) limit of 1500 ng/day for N-nitroso-
enalapril.[1][6][7][8][9] This limit falls under Potency Category 5 for nitrosamine drug
substance-related impurities (NDSRIS).[8][9] The Therapeutic Goods Administration (TGA) of
Australia also aligns with these international standards.[10][11][12] The Japanese
Pharmaceuticals and Medical Devices Agency (PMDA) follows the principles of ICH M7 for the
control of mutagenic impurities, which is consistent with the approaches of the FDA and EMA.
[13][14]

A three-step mitigation strategy is recommended by regulatory authorities, which includes:

o Risk Assessment: A thorough evaluation of the manufacturing process to identify potential
sources of nitrosating agents and secondary or tertiary amines that could lead to the
formation of N-nitroso-enalapril.[1][5][15]

o Confirmatory Testing: If a risk is identified, confirmatory testing of batches should be
conducted using sensitive and appropriately validated analytical methods.[5][16]

e Reporting and Mitigation: If N-nitroso-enalapril is detected above the acceptable limit,
manufacturers are required to report these findings to the regulatory authorities and
implement changes to prevent or reduce the impurity to an acceptable level.[10]

Table 1: Regulatory Acceptable Intake (Al) Limits for N-
nitroso-enalapril
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Acceptable Intake (Al)
Regulatory Agency L. Potency Category
Limit (ng/day)

US Food and Drug

o _ 1500 5
Administration (FDA)
European Medicines Agenc

P geney 1500 5
(EMA)
Health Canada 1500 5
Therapeutic Goods . ) -

o _ Aligned with EMA/FDA Not explicitly stated
Administration (TGA)
Pharmaceuticals and Medical ] ] o

Aligned with ICH M7 Not explicitly stated

Devices Agency (PMDA)

Analytical Methodology: LC-MS/MS for N-nitroso-
enalapril Quantification

The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive
and selective analytical methods.[17][18][19] Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS) is the preferred technique for this purpose.[17][18]

Experimental Protocol: LC-MS/MS Analysis of N-nitroso-
enalapril

This protocol outlines a general procedure for the determination of N-nitroso-enalapril in
enalapril drug substance and drug product. Method validation should be performed in
accordance with ICH guidelines.

3.1.1. Sample Preparation

e Drug Substance: Accurately weigh approximately 50 mg of the enalapril drug substance into
a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g.,
methanol or a mixture of methanol and water).
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e Drug Product (Tablets): Weigh and finely powder a representative number of tablets.
Transfer a portion of the powder equivalent to 50 mg of enalapril to a 15 mL centrifuge tube.
Add 10 mL of a suitable extraction solvent, vortex for 15 minutes, and then centrifuge at
4000 rpm for 10 minutes.

o Filtration: Filter the resulting solution through a 0.22 um syringe filter into an LC vial for
analysis.

3.1.2. Chromatographic Conditions

e Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um) is commonly used.
e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

e Flow Rate: 0.3 mL/min.

e Column Temperature: 40 °C.

e Injection Volume: 5 pL.

o Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B,
ramping up to elute the N-nitroso-enalapril, followed by a column wash and re-equilibration.

3.1.3. Mass Spectrometric Conditions
 lonization Mode: Electrospray lonization (ESI) in positive mode.

» Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions
for N-nitroso-enalapril. The exact m/z values will depend on the specific molecule and may
require optimization. For N-nitroso-enalapril (C20H27N306), the protonated molecule
[M+H]+ would be monitored.

e Source Parameters: Optimize source-dependent parameters such as capillary voltage,
source temperature, and gas flows to achieve maximum sensitivity and stability.
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Table 2: Example LC-MS/MS Parameters for N-nitroso-

enalapril Analysis

Parameter Value
LC System
Column C18, 100 x 2.1 mm, 1.8 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 pL

MS System

lonization Mode ESI Positive
Capillary Voltage 3.5kv
Source Temperature 150 °C
Desolvation Temperature 400 °C

MRM Transition

Analyte-specific (to be determined)

Mechanism of Action and Toxicological Pathway

N-nitroso compounds are classified as probable human carcinogens based on extensive

animal studies.[17] Their carcinogenic activity is primarily due to their ability to act as alkylating

agents, leading to DNA damage.[20][21]

The toxicological pathway of N-nitroso-enalapril is believed to follow the general mechanism

for nitrosamines:

o Metabolic Activation: N-nitroso-enalapril undergoes metabolic activation, primarily in the

liver, by cytochrome P450 (CYP) enzymes.[12] This process involves a-hydroxylation of the

carbon atom adjacent to the nitroso group.
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o Formation of Reactive Intermediates: The a-hydroxylated intermediate is unstable and
spontaneously decomposes to form a reactive diazonium ion.

» DNA Alkylation: The highly electrophilic diazonium ion can then react with nucleophilic sites
on DNA bases, leading to the formation of DNA adducts.

e Mutagenesis and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA
repair mechanisms, they can lead to mutations during DNA replication.[20] The accumulation
of such mutations in critical genes can initiate the process of carcinogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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